Cas no 1210298-45-5 (3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine)

3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine is a heterocyclic compound featuring a fused oxadiazole-piperidine-pyridine scaffold, which is of significant interest in medicinal chemistry and drug discovery. The presence of the furan-2-yl substituent on the oxadiazole ring enhances its potential as a bioactive intermediate, particularly in the development of kinase inhibitors or antimicrobial agents. Its structural complexity allows for versatile interactions with biological targets, while the piperidine moiety contributes to improved solubility and pharmacokinetic properties. This compound is well-suited for research applications in lead optimization and structure-activity relationship studies, offering a balanced profile of stability and reactivity for further derivatization.
3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine structure
1210298-45-5 structure
Product Name:3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine
CAS No:1210298-45-5
MF:C17H16N4O3
MW:324.333943367004
CID:5771929
PubChem ID:45540584
Update Time:2025-06-14

3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine Chemical and Physical Properties

Names and Identifiers

    • AKOS024514772
    • [4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-pyridin-3-ylmethanone
    • 1210298-45-5
    • (4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(pyridin-3-yl)methanone
    • F5596-0583
    • 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine
    • Inchi: 1S/C17H16N4O3/c22-17(13-3-1-7-18-11-13)21-8-5-12(6-9-21)15-19-20-16(24-15)14-4-2-10-23-14/h1-4,7,10-12H,5-6,8-9H2
    • InChI Key: BQUMXNKZTCNZHH-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=CO2)=NN=C1C1CCN(C(C2C=NC=CC=2)=O)CC1

Computed Properties

  • Exact Mass: 324.12224039g/mol
  • Monoisotopic Mass: 324.12224039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 85.3Ų

3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine Pricemore >>

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Additional information on 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine

Comprehensive Overview of 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine (CAS No. 1210298-45-5)

The compound 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine, with CAS No. 1210298-45-5, is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique scaffold combines a furan ring, an oxadiazole moiety, and a piperidine core, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for heterocyclic compounds like 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine has surged due to their role in addressing drug resistance and improving bioavailability. This compound’s oxadiazole fragment is known for its metabolic stability, while the furan ring contributes to π-π stacking interactions—a hot topic in computational chemistry and fragment-based drug design. These properties make it a frequent subject in queries related to "small molecule optimization" and "structure-activity relationship (SAR) studies".

The synthesis of CAS No. 1210298-45-5 typically involves multi-step reactions, including cyclization and amide coupling, which are widely discussed in organic chemistry forums. Its piperidine-carbonyl linkage offers conformational flexibility, a feature highly sought after in CNS drug development—a trending area given the rise in neurodegenerative disease research. Notably, its pyridine terminus enhances solubility, addressing a common challenge in lead compound optimization.

From an industrial perspective, 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine is often explored for crop protection applications, resonating with growing interest in sustainable agriculture. Its oxadiazole unit may act as a bioisostere for carboxyl groups, a strategy highlighted in green chemistry initiatives. This aligns with frequent searches for "eco-friendly agrochemicals" and "low-toxicity pesticides".

Analytical characterization of this compound employs advanced techniques like LC-MS and NMR spectroscopy, topics frequently queried by analytical chemists. Its chromatographic behavior and fragmentation patterns are critical for quality control, especially in GMP-compliant production—a key concern for pharmaceutical manufacturers.

In summary, 3-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}pyridine (CAS No. 1210298-45-5) represents a multifaceted tool for modern chemistry, bridging gaps between medicinal chemistry, materials science, and agrochemical innovation. Its structural motifs and applications continue to inspire research, making it a staple in discussions about next-generation therapeutics and functional materials.

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